molecular formula C22H24N2O5S B298549 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

Cat. No. B298549
M. Wt: 428.5 g/mol
InChI Key: BNCGDPZMQJIRKA-YDOFSLMMSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been synthesized and extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and promising biological activities, making it a subject of interest for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the modulation of various cellular pathways and signaling molecules. This compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and oxidative stress. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells through the activation of various signaling pathways.
Biochemical and Physiological Effects:
3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in vitro and in vivo. It has also been shown to inhibit the proliferation and migration of cancer cells and induce apoptosis. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its unique chemical structure and promising biological activities. This compound has shown potential as a therapeutic agent for various diseases and has been extensively studied for its mechanism of action and physiological effects. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one. One of the future directions is to investigate the potential of this compound as a therapeutic agent for various diseases, such as Alzheimer's disease, diabetes, and cancer. Another future direction is to optimize the synthesis method of this compound to improve its purity and yield. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on various cellular pathways and signaling molecules.

Synthesis Methods

The synthesis of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the reaction of 4-methoxybenzaldehyde and 3,4,5-trimethoxybenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and glacial acetic acid. The resulting product is then reacted with thiosemicarbazide and acetic anhydride to form the final compound. This synthesis method has been optimized to yield high purity and yield of the desired product.

Scientific Research Applications

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. This compound has shown promising biological activities, including anti-inflammatory, antioxidant, and anticancer effects. It has also been investigated for its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, diabetes, and cardiovascular diseases.

properties

Product Name

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

Molecular Formula

C22H24N2O5S

Molecular Weight

428.5 g/mol

IUPAC Name

(5Z)-3-ethyl-2-(4-methoxyphenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one

InChI

InChI=1S/C22H24N2O5S/c1-6-24-21(25)19(30-22(24)23-15-7-9-16(26-2)10-8-15)13-14-11-17(27-3)20(29-5)18(12-14)28-4/h7-13H,6H2,1-5H3/b19-13-,23-22?

InChI Key

BNCGDPZMQJIRKA-YDOFSLMMSA-N

Isomeric SMILES

CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)OC)OC)OC)/SC1=NC3=CC=C(C=C3)OC

SMILES

CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=NC3=CC=C(C=C3)OC

Canonical SMILES

CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=NC3=CC=C(C=C3)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.